Cas no 114485-36-8 ((2R,3S,5R)-2-(Hydroxymethyl)-5-(6-phenoxy-9H-purin-9-yl)tetrahydrofuran-3-ol)

• Product Name: (2R,3S,5R)-2-(Hydroxymethyl)-5-(6-phenoxy-9H-purin-9-yl)tetrahydrofuran-3-ol
• CAS No: 114485-36-8
• MF: C₁₆H₁₆N₄O₄
• MW: 328.322643280029
• CID: 132410
• PubChem ID: 11809605
• Update Time: 2025-04-19

(2R,3S,5R)-2-(Hydroxymethyl)-5-(6-phenoxy-9H-purin-9-yl)tetrahydrofuran-3-ol Chemical and Physical Properties

Names and Identifiers

• (2R,3S,5R)-2-(Hydroxymethyl)-5-(6-phenoxy-9H-purin-9-yl)tetrahydrofuran-3-ol
• Inosine,2'-deoxy-6-O-phenyl- (9CI)
• O6-PHENYL-2’-DEOXYINOSINE
• O6-PHENYL-2'-DEOXYINOSINE
• 1H-Purin-2-amine,6-methoxy
• 2-amino-6-methoxy-9H-purine
• 2-Amino-6-methoxypurine
• 2-amino-6-methoxypuryne
• 2'-deoxy-6-O-methylguanosine
• 6-methoxy-9H-purin-2-amine
• 6-Methoxyguanine
• 6-O-Methylguanine
• O-Methylguanine
• Purine,2-amino-6-methoxy
• (2R,3S,5R)-2-(hydroxymethyl)-5-(6-phenoxypurin-9-yl)oxolan-3-ol
• 114485-36-8
• Inosine, 2'-deoxy-6-O-phenyl- (9CI)
• SCHEMBL657024
• O6-PHENYL-2/'-DEOXYINOSINE

• MDL： MFCD01631014
• Inchi： 1S/C16H16N4O4/c21-7-12-11(22)6-13(24-12)20-9-19-14-15(20)17-8-18-16(14)23-10-4-2-1-3-5-10/h1-5,8-9,11-13,21-22H,6-7H2/t11-,12+,13+/m0/s1
• InChI Key： VEPXNPNNUCUROO-YNEHKIRRSA-N
• SMILES： O1[C@H](CO)[C@H](C[C@@H]1N1C=NC2C(=NC=NC1=2)OC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 328.11700
• Monoisotopic Mass: 328.11715500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 103Ų

Experimental Properties

• PSA: 102.52000
• LogP: 1.25930